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Compound of Interest

Compound Name:
4-(4-Bromo-2-

fluorophenyl)butanenitrile

CAS No.: 1057672-39-5

Cat. No.: B1524803

Get Quote

4-(4-Bromo-2-fluorophenyl)butanenitrile (CAS No: 1057672-39-5) is a substituted aromatic

nitrile that holds potential as a building block in medicinal chemistry and materials science.[1][2]

Its structure, featuring a bromofluorophenyl ring and a nitrile-terminated alkyl chain, suggests

its utility in introducing specific pharmacophores or reactive handles for further molecular

elaboration.[1] Professionals in drug development and chemical research are likely to

encounter this or structurally similar compounds.

A comprehensive, officially published Safety Data Sheet (SDS) for 4-(4-Bromo-2-
fluorophenyl)butanenitrile is not readily available in the public domain based on current

information. This guide, therefore, adopts the perspective of a Senior Application Scientist to

construct a robust safety and handling framework. By deconstructing the molecule into its key

functional components—the bromofluorophenyl head and the aliphatic nitrile tail—and

analyzing data from close structural analogs, we can establish a reliable, precautionary safety

profile. This approach empowers researchers to manage risks effectively, grounded in chemical

principles and established safety standards.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1524803#bc-rfq
https://www.benchchem.com/product/b1524803/docs?utm_src=pdf-body#introduction-acknowledging-the-data-gap-and-applying-scientific-rationale
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemical-versatility-of-4-bromo-2-fluorobenzonitrile-in-modern-industrial-applications-vp
https://www.pharmaffiliates.com/en/1057672-39-5-4-4-bromo-2-fluorophenyl-butanenitrile-pa2709919.html
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemical-versatility-of-4-bromo-2-fluorobenzonitrile-in-modern-industrial-applications-vp
https://www.benchchem.com/product/b1524803/docs?utm_src=pdf-body#introduction-acknowledging-the-data-gap-and-applying-scientific-rationale
https://www.benchchem.com/product/b1524803/docs?utm_src=pdf-body#introduction-acknowledging-the-data-gap-and-applying-scientific-rationale
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524803?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 1: Chemical Identification and
Physicochemical Properties
Correctly identifying a chemical and understanding its basic properties is the foundation of safe

laboratory practice.

Property Value Source

Chemical Name
4-(4-Bromo-2-

fluorophenyl)butanenitrile
Pharmaffiliates[2]

CAS Number 1057672-39-5 Pharmaffiliates[2]

Molecular Formula C₁₀H₉BrFN Pharmaffiliates[2]

Molecular Weight 242.10 g/mol Pharmaffiliates[2]

Appearance
Not Available (likely a solid or

oil)
Pharmaffiliates[2]

Storage 2-8°C, Refrigerator Pharmaffiliates[2]

The Causality Behind Cold Storage: Storing this compound in a refrigerator is recommended to

minimize degradation.[2] Complex organic molecules, especially those with reactive groups like

nitriles and halogens, can be sensitive to heat and light over time, potentially leading to

decomposition or polymerization. Cool, dark storage preserves chemical integrity, ensuring

experimental reproducibility.

Section 2: Hazard Identification and Inferred
Classification
In the absence of specific data, we infer the hazard profile from the well-documented toxicology

of structural analogs, primarily 4-Bromo-2-fluorobenzonitrile (CAS 105942-08-3) and generic

aliphatic nitriles. The primary difference is the linker between the phenyl ring and the nitrile

group (direct bond in the benzonitrile vs. a propyl chain here). The propyl chain may slightly

reduce the acute toxicity but the fundamental hazards associated with the functional groups

remain.
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The nitrile group (—C≡N) is a key toxicophore. While robust in many pharmaceutical

applications, it can be metabolized or decompose under harsh conditions (e.g., strong acids,

high heat) to release hydrogen cyanide, a potent metabolic poison.[3][4] The

bromofluorophenyl moiety contributes to irritant properties and generates toxic gases like

hydrogen bromide and hydrogen fluoride upon combustion.[3][5]

Based on these principles and data from analogs, the following GHS classification is proposed

as a precautionary framework.[3][6][7][8]

Hazard Class GHS Category Hazard Statement Basis of Inference

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

Analog data (4-

Bromo-2-

fluorobenzonitrile).[3]

[6]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin

Analog data (4-

Bromo-2-

fluorobenzonitrile).[3]

[6]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled

Analog data (4-

Bromo-2-

fluorobenzonitrile).[3]

[6]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Analog data and

general reactivity of

halogenated

aromatics.[6][7]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
Analog data.[6][7]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
Analog data.[6][7]

Signal Word:Warning[6]
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Step 1: Compound Analysis

Step 2: Analog Data Review

Step 3: Hazard Synthesis

4-(4-Bromo-2-fluorophenyl)butanenitrile
(CAS: 1057672-39-5)

Identify Key Functional Groups:
- Bromofluorophenyl

- Aliphatic Nitrile

Search for SDS/Toxicity Data on:
1. 4-Bromo-2-fluorobenzonitrile

2. 4-Bromobutyronitrile

Inform Search

Synthesize Hazards:
- Irritation (Skin, Eye, Respiratory) from Phenyl Ring

- Systemic Toxicity (Oral, Dermal, Inhalation) from Nitrile & Analogs

Provide Data

Assign Precautionary GHS Categories
(Acute Tox 4, Irritant 2, etc.)

Final Inferred Hazard Profile

Leads to
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Weighing Solid
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Caption: Decision logic for selecting appropriate PPE based on the task.

Safe Handling and Storage Protocol
Handling: Avoid all direct contact. [9]Do not eat, drink, or smoke in areas where this chemical

is handled or stored. [10]Wash hands thoroughly after handling, even if gloves were worn.

[3]Avoid formation of dust and aerosols during handling. [5]* Storage: Store in a tightly

closed container in a cool, dry, and well-ventilated area. [11][10]The recommended storage

temperature is 2-8°C. [2]Store away from incompatible substances such as strong oxidizing

agents, strong acids, and strong bases. [12]

Section 4: Emergency Procedures
A prepared response is critical to mitigating harm in the event of an accident.

First-Aid Measures
Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult,

provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate

medical attention. [7][13]* Skin Contact: In case of skin contact, immediately take off all
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contaminated clothing. Wash the affected area with plenty of soap and water for at least 15

minutes. Seek immediate medical attention. [12][13]* Eye Contact: If the chemical enters the

eyes, rinse cautiously with water for several minutes. [3]Remove contact lenses if present

and easy to do. Continue rinsing for at least 15 minutes, holding the eyelids open. Seek

immediate medical attention. [7]* Ingestion: Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Rinse the mouth with water and seek immediate medical

attention. [12][14]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. [5]* Specific Hazards: Combustion will produce highly toxic and irritating

gases. These include carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx),

hydrogen bromide (HBr), and hydrogen fluoride (HF). [3][5]* Protective Equipment:

Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear

to prevent contact with hazardous vapors and decomposition products. [3]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear the appropriate level of PPE

as described in Section 3.2, including respiratory protection if necessary. Ensure adequate

ventilation. Avoid breathing dust or vapors. [5][9]* Containment and Cleanup: Do not let the

product enter drains. [5]For a solid spill, carefully sweep or scoop up the material without

creating dust and place it into a suitable, labeled container for disposal. [5]For a liquid spill,

absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for

disposal.

Section 5: Experimental Protocol: Safe Preparation
of a 100 mM Stock Solution
This protocol demonstrates the integration of safety procedures into a common laboratory

workflow.

Objective: To safely prepare 10 mL of a 100 mM stock solution of 4-(4-Bromo-2-
fluorophenyl)butanenitrile (MW: 242.10 g/mol ) in DMSO.
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Materials:

4-(4-Bromo-2-fluorophenyl)butanenitrile

Anhydrous DMSO

Analytical balance

15 mL conical tube or volumetric flask

Pipettes and tips

Vortex mixer

Personal Protective Equipment:

Safety goggles and face shield

Double nitrile gloves

Laboratory coat

Procedure:

Pre-calculation: Determine the mass of solute required.

Mass = Molarity × Volume × Molecular Weight

Mass = 0.1 mol/L × 0.010 L × 242.10 g/mol = 0.2421 g = 242.1 mg.

Preparation:

Don all required PPE before starting.

Perform all work inside a certified chemical fume hood.

Place a weigh boat on the analytical balance and tare it.
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Carefully weigh out approximately 242.1 mg of 4-(4-Bromo-2-
fluorophenyl)butanenitrile. Record the exact mass.

Causality Check: Weighing directly into the final container is risky; a spill is more likely.

Using a weigh boat contains the solid and allows for easier transfer.

Solubilization:

Carefully transfer the weighed solid into the 15 mL conical tube.

Using a calibrated pipette, add approximately 8 mL of DMSO to the tube.

Cap the tube tightly and vortex until the solid is completely dissolved. Visually inspect to

ensure no solid particles remain.

Causality Check: Adding most of the solvent first allows for efficient mixing. Capping

securely prevents any aerosol generation during vortexing.

Final Volume Adjustment:

Once dissolved, carefully add DMSO until the final volume of 10 mL is reached.

Cap and invert the tube several times to ensure a homogenous solution.

Labeling and Storage:

Clearly label the tube with the compound name, concentration (100 mM), solvent (DMSO),

date, and your initials.

Parafilm the cap for an extra seal.

Store the solution in a labeled secondary container in the refrigerator at 2-8°C.

Cleanup:

Dispose of the weigh boat and any contaminated pipette tips in the solid chemical waste.

Wipe down the work area in the fume hood.
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Remove PPE, disposing of the outer gloves in the appropriate waste bin.

Wash hands thoroughly with soap and water.

Section 6: Relevance in Drug Discovery and
Development
Understanding the safety profile of 4-(4-Bromo-2-fluorophenyl)butanenitrile is paramount

given its potential role as a pharmaceutical intermediate. Halogenated aromatic compounds

are foundational scaffolds in modern drug design. [1]For instance, the bromophenyl group can

be a key site for synthetic modifications, such as Suzuki or other cross-coupling reactions, to

build molecular complexity. [15]Such compounds are used to synthesize kinase inhibitors,

central nervous system (CNS) drugs, and anti-inflammatory agents. [1][16]The nitrile group is

also a versatile functional group in medicinal chemistry, known for its role in improving

pharmacokinetic properties or acting as a hydrogen bond acceptor. [4]Safe and effective

handling of these building blocks is therefore a critical skill for any scientist working on the

synthesis of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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